Cas no 2227739-93-5 ((2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 2227739-93-5
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 6003970
• PubChem ID: 96733245
• Update Time: 2025-05-20

(2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• EN300-1788236
• 2227739-93-5

• Inchi： 1S/C5H10N4O/c1-9-2-5(7-8-9)4(6)3-10/h2,4,10H,3,6H2,1H3/t4-/m1/s1
• InChI Key： XASFGNLHAILGBY-SCSAIBSYSA-N
• SMILES： OC[C@H](C1=CN(C)N=N1)N

Computed Properties

• Exact Mass: 142.08546096g/mol
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 77Ų

Additional information on (2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 2227739-93-5)

(2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227739-93-5, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The molecule's chiral center and the presence of a triazole ring contribute to its intriguing chemical behavior, making it a subject of extensive research in medicinal chemistry.

The structural framework of (2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol consists of an ethanol backbone substituted with an amino group at the second carbon and a 1-methyl-substituted 1H-1,2,3-triazole ring at the same position. This configuration imparts unique reactivity and binding properties, which are highly valuable in the design of novel therapeutic agents. The stereochemistry at the second carbon, specifically the (S) configuration, plays a crucial role in determining the compound's biological activity and pharmacokinetic profile.

In recent years, there has been a growing interest in the development of bioactive molecules that incorporate heterocyclic scaffolds, such as triazoles, due to their broad spectrum of biological activities. The triazole moiety in (2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol is known to enhance binding affinity and selectivity towards various biological targets. This has led to its exploration as a key structural component in the synthesis of small-molecule drugs targeting infectious diseases, cancer, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of an amino group and a triazole ring provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, modifications at the amino group can introduce additional polar interactions or hydrogen bonding capabilities, while alterations at the triazole ring can modulate electronic properties and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol with high accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with enzymes and receptors involved in critical biological pathways. These findings have spurred further investigation into its potential as an inhibitor or modulator of therapeutic targets such as kinases, proteases, and ion channels.

The synthesis of (2S)-2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol represents a significant achievement in synthetic organic chemistry. The use of chiral auxiliaries or catalysts has been instrumental in achieving high enantiomeric purity, which is essential for pharmaceutical applications. The development of efficient synthetic routes has not only facilitated access to this compound but also provided insights into methodologies that can be applied to other chiral molecules with similar structural motifs.

In addition to its pharmaceutical applications, (2S)-2-amino-2-(1-methyl-Heterocyclic scaffolds like triazoles are particularly valuable due to their ability to engage in multiple types of intermolecular interactions. This versatility makes them ideal candidates for designing molecules with enhanced binding affinity and selectivity towards biological targets.

The role of computational methods in drug discovery has been increasingly recognized over the past decade. High-throughput virtual screening (HTVS) has been employed to identify potential hits from large libraries of compounds. In this context,^{CAS No. 2227739},^{CAS No.93 -5},^{CAS No.},^{CAS No.},^{CAS No.},^{CAS No.},^{CAS No.},^{g> (CAS No.)g>} strong>,g>CAS No.)g > strong>,g>CAS No.)g > strong>,g>CAS No.)g > strong>,g>CAS No.)g > strong>,g>CAS No.)g > strong>,>CAS Nosthe compound has been identified as a promising candidate for further experimental validation.
The synthesis involves multiple steps including condensation reactions between ethylene oxide derivatives and azido compounds followed by reduction steps to introduce the amino group.
The stereochemistry at position two is critical for its biological activity.
Recent studies have highlighted its potential as an intermediate in synthesizing more complex molecules.
The presence of both polar functional groups allows for diverse chemical modifications.
Computational studies suggest it may interact with several therapeutic targets.
Future research aims to explore its pharmacological properties further.
p >